Cas no 2138050-29-8 (rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138050-29-8
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 6110512
• PubChem ID: 165499488
• Update Time: 2025-05-20

rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1150239
• 2138050-29-8

• Inchi： 1S/C10H14FN3/c1-14-9(12)7(11)8(13-14)10-4-2-3-6(10)5-10/h6H,2-5,12H2,1H3/t6-,10-/m1/s1
• InChI Key： KJSRXBKDIUBIQX-LHLIQPBNSA-N
• SMILES： FC1=C(N)N(C)N=C1[C@@]12CCC[C@@H]1C2

Computed Properties

• Exact Mass: 195.11717562g/mol
• Monoisotopic Mass: 195.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138050-29-8)

The compound rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138050-29-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its bicyclo[3.1.0]hexane core and fluoro-pyrazole moiety make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the broader trend in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. The compound’s chiral centers and rigid bicyclic framework also make it a valuable tool for studying stereoselective interactions in biological systems.

One of the most frequently asked questions about this compound is its synthetic accessibility. Given its complex structure, researchers often explore efficient synthetic routes to produce it in high yield and purity. Advances in catalysis and green chemistry have enabled more sustainable methods for its preparation, addressing the growing emphasis on environmentally friendly synthesis in the chemical industry.

The pharmacological potential of rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine is another hot topic. Preliminary studies suggest it may interact with central nervous system (CNS) targets, sparking interest in its use for neurological disorders. However, further in vitro and in vivo studies are needed to validate these findings. Its structural analogs have shown promise in pain management and anti-inflammatory applications, making it a compound of interest for multidisciplinary research.

From an SEO perspective, keywords such as "fluorinated pyrazole derivatives", "bicyclo[3.1.0]hexane synthesis", and "chiral amine applications" are highly relevant to this compound. These terms reflect the broader scientific community’s focus on innovative chemical entities and their practical uses. By integrating these keywords naturally, this overview aims to provide both technical depth and search engine visibility.

In conclusion, rac-3-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine represents a fascinating intersection of structural complexity and functional versatility. Its study not only advances fundamental chemistry but also opens doors to novel therapeutic and industrial applications. As research progresses, this compound is likely to remain a focal point for scientists exploring the frontiers of molecular design and drug development.